132699-73-1((LEU31,PRO34)-NEUROPEPTIDE Y (HUMAN, RAT)) price
This page is the exclusive price page for 132699-73-1((LEU31,PRO34)-NEUROPEPTIDE Y (HUMAN, RAT)). This page is dedicated to
presenting you with the most accurate and real-time updated price information about this important compound,
thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand
the market price dynamics more comprehensively and clearly.

(LEU31,PRO34)-NEUROPEPTIDE Y (HUMAN, RAT)
C189H284N54O56S
4240.67050075531
138742
(LEU31,PRO34)-NEUROPEPTIDE Y (HUMAN, RAT) Price
Enterprise | No. | Brand | Purity | Specification | Price | Update time | Buy |
---|---|---|---|---|---|---|---|
TargetMol Chemicals | TP1985-200μg | targetmol | 200μg | ¥ 3530 | 23 Jul. 2024 | ||
AAPPTec | P000751-10mg | peptide | 10mg | $1.530.00 | 19 Jul. 2024 | ||
AAPPTec | P000751-5mg | peptide | 5mg | $920.00 | 19 Jul. 2024 | ||
AAPPTec | P000751-1mg | peptide | 1mg | $305.00 | 19 Jul. 2024 | ||
A2B Chem LLC | AX41070-10mg | a2bchem | 10mg | $1900.00 | 20 Apr. 2024 | ||
A2B Chem LLC | AX41070-5mg | a2bchem | 5mg | $1183.00 | 20 Apr. 2024 | ||
A2B Chem LLC | AX41070-1mg | a2bchem | 1mg | $459.00 | 20 Apr. 2024 | ||
TargetMol Chemicals | TP1985-2 mg | targetmol | 98% | 2mg | ¥ 2,800 | 10 Jul. 2023 | |
TargetMol Chemicals | TP1985-200μg | targetmol | 200μg | ¥ 3530 | 19 Jul. 2024 | ||
TargetMol Chemicals | TP1985-2mg | targetmol | 98% | 2mg | ¥ 2800 | 15 Sep. 2023 |
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises

pengshengyue
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises

Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
